Cas no 1210494-11-3 (2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide)

• Product Name: 2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide
• CAS No: 1210494-11-3
• MF: C₁₂H₁₃NO₃S₂
• MW: 283.366520643234
• CID: 5776621
• PubChem ID: 45559750
• Update Time: 2025-10-31

2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1210494-11-3
• AKOS024520600
• F5831-7573
• 2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide
• 2-methoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide

• Inchi： 1S/C12H13NO3S2/c1-16-11-4-2-3-5-12(11)18(14,15)13-8-10-6-7-17-9-10/h2-7,9,13H,8H2,1H3
• InChI Key： KSUXUIIQWLOSCK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OC)(NCC1=CSC=C1)(=O)=O

Computed Properties

• Exact Mass: 283.03368562g/mol
• Monoisotopic Mass: 283.03368562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide

Introduction to 2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide (CAS No. 1210494-11-3)

2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide, identified by its CAS number 1210494-11-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural framework of this molecule incorporates a methoxy group, a thiophene ring, and a sulfonamide moiety, each contributing to its unique chemical properties and biological interactions.

The presence of the thiophen-3-yl substituent in the molecule is particularly noteworthy, as thiophene derivatives are frequently explored in medicinal chemistry due to their ability to modulate various biological pathways. Thiophenes, being heterocyclic aromatic compounds, exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The integration of the thiophen-3-yl group with the benzene ring and sulfonamide functionality in 2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide suggests a potential for enhanced binding affinity and selectivity towards target enzymes or receptors.

The sulfonamide group (-SO₂NH₂) is a critical pharmacophore in many drugs, known for its ability to form hydrogen bonds and interact with biological targets. In 2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide, the sulfonamide moiety is linked to a methyl-thiophene group, which may influence the compound's solubility, metabolic stability, and overall bioavailability. These structural features make it a promising candidate for further investigation in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets. Studies have indicated that sulfonamides containing thiophene rings can exhibit inhibitory activity against various enzymes involved in metabolic pathways. For instance, derivatives of this class have shown potential in targeting enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase, which are implicated in diseases like cancer and bacterial infections.

The methoxy group (-OCH₃) attached to the benzene ring in 2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide may also play a crucial role in modulating the compound's pharmacokinetic properties. Methoxy substitution is commonly employed in drug design to enhance lipophilicity and improve membrane permeability, thereby facilitating cellular uptake. Additionally, the methoxy group can influence electronic effects on the aromatic system, potentially affecting reactivity and interaction with biological targets.

In vitro studies have begun to explore the pharmacological profile of 2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide. Preliminary results suggest that this compound exhibits moderate activity against certain cancer cell lines, possibly through inhibition of key signaling pathways involved in tumor growth and progression. Furthermore, its interaction with bacterial enzymes has been investigated, revealing potential applications in combating antibiotic-resistant strains.

The synthesis of 2-methoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the thiophene ring, methoxylation of the benzene core, and sulfonation followed by amidation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.

From a regulatory perspective, compounds like 2-methoxy-N-[ (thiophen - 3 - yl ) methyl ] benzene - 1 - sulfonamide must undergo rigorous testing to evaluate their safety and efficacy before being considered for clinical use. Preclinical studies involving cell culture assays and animal models are essential to assess toxicity profiles and pharmacological responses. These studies provide critical data for determining appropriate dosing regimens and identifying potential side effects.

The growing interest in heterocyclic compounds like thiophenes underscores their importance in modern drug discovery. The structural diversity offered by these molecules allows for tailored modifications that can optimize pharmacological properties. As research continues, compounds such as 2-methoxy-N-[ (thiophen - 3 - yl ) methyl ] benzene - 1 - sulfonamide may emerge as lead candidates for novel therapeutic agents targeting various diseases.

In conclusion,2-methoxy-N-[ (thiophen - 3 - yl ) methyl ] benzene - 1 - sulfonamide (CAS No. 1210494-11-3) represents an intriguing molecule with potential applications in pharmaceuticals. Its unique structural features—comprising a methoxy group,thiophen - 3 - yl, and sulfonamide moiety—make it a valuable scaffold for further exploration. Ongoing research aims to elucidate its mechanism of action and evaluate its therapeutic efficacy across multiple disease indications.